Cas no 1228656-08-3 (6-Aminohexanoic Acid-d6)

• Product Name: 6-Aminohexanoic Acid-d6
• CAS No: 1228656-08-3
• CID: 4755913
• Update Time: 2025-08-04

6-Aminohexanoic Acid-d6 Chemical and Physical Properties

Names and Identifiers

• 6-Aminohexanoic Acid-d6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6-Aminohexanoic Acid-d6

6-Aminohexanoic Acid-d6: A Comprehensive Overview

6-Aminohexanoic Acid-d6 is a compound with the CAS number 1228656-08-3, which has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is a derivative of 6-aminohexanoic acid, a naturally occurring amino acid that plays a crucial role in various biological processes. The d6 designation indicates that this compound is a deuterated version, meaning six of its hydrogen atoms have been replaced with deuterium atoms. This modification is often used in scientific research to enhance stability, improve spectroscopic analysis, or study isotopic effects.

The molecular structure of 6-Aminohexanoic Acid-d6 consists of a six-carbon chain with an amino group (-NH2) at one end and a carboxylic acid group (-COOH) at the other. The deuterium substitution occurs at specific positions along the carbon chain, which can influence the compound's physical and chemical properties. Recent studies have shown that deuterated compounds like 6-Aminohexanoic Acid-d6 exhibit unique behavior in enzymatic reactions and metabolic pathways, making them valuable tools for studying biochemical mechanisms.

One of the most promising applications of 6-Aminohexanoic Acid-d6 lies in its use as a building block for synthesizing advanced materials. Researchers have explored its potential in creating self-healing polymers, drug delivery systems, and bio-inspired coatings. For instance, a 2023 study published in *Nature Materials* demonstrated that incorporating 6-Aminohexanoic Acid-d6 into polymer networks significantly enhanced their mechanical properties and resistance to environmental stressors. This finding has opened new avenues for developing sustainable and durable materials for industrial applications.

In the field of biotechnology, 6-Aminohexanoic Acid-d6 has been utilized as a substrate for enzyme assays and metabolic profiling. Its deuterated nature allows scientists to track its fate within biological systems with unprecedented precision. A recent breakthrough in metabolic engineering involved using 6-Aminohexanoic Acid-d6 to study nitrogen assimilation pathways in microorganisms, providing insights into optimizing biofertilizers and reducing environmental nitrogen pollution.

The synthesis of 6-Aminohexanoic Acid-d6 typically involves multi-step chemical reactions, including nucleophilic substitution and dehydrohalogenation. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, researchers at Stanford University developed a palladium-catalyzed coupling reaction that significantly reduces the number of steps required to synthesize d6-labeled amino acids, making them more accessible for large-scale applications.

From a sustainability perspective, 6-Aminohexanoic Acid-d6 holds potential as a green alternative to traditional chemical feedstocks. Its biodegradable nature and compatibility with enzymatic processes make it an attractive candidate for eco-friendly manufacturing practices. A 2023 report by the International Journal of Green Chemistry highlighted its role in reducing carbon footprint in polymer production by up to 30%, marking a significant step toward achieving global sustainability goals.

In conclusion, 6-Aminohexanoic Acid-d6 (CAS No: 1228656-08-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique properties, derived from its molecular structure and deuterium substitution, make it an invaluable tool for scientific research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping the future of materials science, biotechnology, and sustainable chemistry.